N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine

• IUPAC Name: N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine
• InChI: InChI=1S/C18H15N5/c1-12-10-17(23-18(21-12)16-4-2-3-8-19-16)22-14-5-6-15-13(11-14)7-9-20-15/h2-11,20H,1H3,(H,21,22,23)
• InChI Key: JXNIXLRVCMJQJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=N2)NC3=CC4=C(C=C3)NC=C4
• Molecular Formula: C18H15N5
• Molecular Weight: 301.3 g/mol

Description

N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine is a complex organic compound that features a pyrimidine ring fused with a pyridine ring and an indole moiety. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: Starting with a suitable pyridine derivative, the pyrimidine ring is constructed through cyclization reactions.

Indole Formation: The indole moiety is synthesized separately, often through Fischer indole synthesis.

Coupling Reaction: The pyrimidine and indole intermediates are then coupled using palladium-catalyzed cross-coupling reactions under inert conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of high-throughput reactors, continuous flow chemistry, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the pyridine or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxide derivatives, while reduction can lead to fully hydrogenated compounds.

Scientific Research Applications

N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate biological pathways by binding to these targets, thereby altering their activity and leading to desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• 2-Methyl-4-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-6-thiophen-3-ylmorpholine

Uniqueness

N-(6-methyl-2-pyridin-2-ylpyrimidin-4-yl)-1H-indol-5-amine is unique due to its specific structural features, which confer distinct biological activities and chemical reactivity compared to other similar compounds. Its combination of pyrimidine, pyridine, and indole moieties makes it a versatile scaffold for drug development and other applications.